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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440

This guide provides an in-depth overview of the core physicochemical properties of Copper(ll)
Bromide (CuBr2), a compound utilized in organic synthesis and various industrial applications.
The information is intended for researchers, scientists, and professionals in drug development
who require precise data for experimental design and process implementation.

Core Physicochemical Data

Copper(ll) bromide, also known as cupric bromide, is an inorganic compound with the
chemical formula CuBr2.[1][2] At standard conditions, it exists as a crystalline solid.[1][3][4] The
anhydrous form presents as black or grayish-black crystals.[1][3][5]

Quantitative Properties Summary

The fundamental physical constants of CuBr2 are summarized below. These values are critical
for stoichiometric calculations, reaction kinetics, and material handling protocols.
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Property Value Conditions

Molecular Weight 223.35 g/mol

Density 4.71-4.77 glcm? 20-25 °C

Physical State Crystalline Solid Standard Temperature and
Pressure (STP)

Melting Point 498 °C

Boiling Point 900 °C

Color Black, Grayish-black

Data compiled from multiple sources.[1][3][4][5][6][7][8][9]

Detailed Property Analysis
Molecular Weight

The molecular weight of CuBr2 is calculated from the atomic masses of its constituent
elements: one atom of copper (Cu) and two atoms of bromine (Br).[9] Using the atomic mass of
copper (63.546 g/mol ) and bromine (79.904 g/mol ), the molecular weight is determined to be
approximately 223.354 g/mol .[7][9] This value is fundamental for converting between mass
and moles in experimental procedures.

Density

The density of solid CuBr2 is consistently reported in the range of 4.71 to 4.77 g/cm3 at room
temperature (around 20-25 °C).[1][4][6][8] This high density indicates a tightly packed crystal
lattice structure.[5] Specifically, values such as 4.71 g/cm? at 20 °C, 4.77 g/cm?3 at 20 °C, and
4.77 g/mL at 25 °C have been documented.[1][4][8]

Physical State and Appearance

At ambient temperature and pressure, Copper(ll) bromide is a solid.[1][3] It typically appears as
black or grayish-black monoclinic crystals.[4][5] The compound is also noted to be
deliguescent, meaning it has a tendency to absorb moisture from the air and dissolve in it.[2][5]
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In the solid state, CuBr2 adopts a polymeric structure where planar CuBr4 units are linked
together to form chains.[5]

Experimental Protocols

While detailed, specific experimental protocols for a particular batch of CuBr2 would be found
in internal laboratory documentation, the general methodologies for determining these
fundamental properties are standardized.

e Molecular Weight Determination: This is primarily a calculated value based on the standard
atomic weights of the elements as defined by IUPAC. For experimental verification, mass
spectrometry could be employed, where the molecule is ionized and its mass-to-charge ratio
is measured to determine its isotopic pattern and molecular mass.

o Density Measurement: The density of a solid like CuBr2 is typically determined using gas
pycnometry. This technique measures the volume of the solid material by detecting the
pressure change of a known quantity of an inert gas (like helium) in a calibrated chamber.
The density is then calculated by dividing the known mass of the sample by the measured
volume.

e Physical State and Melting Point Determination: The physical state is observed under
standard laboratory conditions. The melting point is a key indicator of purity and is measured
using a melting point apparatus. In this procedure, a small, packed sample is heated at a
controlled rate, and the temperature range from the first sign of melting to the complete
liquefaction of the material is recorded.

Logical Relationships of Physicochemical
Properties

The interplay between a compound's molecular characteristics and its bulk physical properties
can be visualized. The diagram below illustrates the hierarchical relationship where the
fundamental atomic composition dictates the macroscopic state and density.
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Caption: Relationship between CuBr2's composition and physical state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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